Cas no 1111120-73-0 (5-(5-fluoro-2-methoxyphenyl)-2-hydroxybenzaldehyde)

• Product Name: 5-(5-fluoro-2-methoxyphenyl)-2-hydroxybenzaldehyde
• CAS No: 1111120-73-0
• MF: C₁₄H₁₁FO₃
• MW: 246.233747720718
• MDL: MFCD11870989
• CID: 1195938
• PubChem ID: 53220445
• Update Time: 2025-10-31

5-(5-fluoro-2-methoxyphenyl)-2-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(5-fluoro-2-methoxyphenyl)-2-hydroxybenzaldehyde
• MFCD11870989
• 4-(5-FLUORO-2-METHOXYPHENYL)-2-FORMYLPHENOL
• SCHEMBL12834085
• 1111120-73-0
• 5'-Fluoro-4-hydroxy-2'-methoxy[1,1'-biphenyl]-3-carbaldehyde
• DTXSID70685181
• 4-(5-Fluoro-2-methoxyphenyl)-2-formylphenol, 95%

• MDL： MFCD11870989
• Inchi： 1S/C14H11FO3/c1-18-14-5-3-11(15)7-12(14)9-2-4-13(17)10(6-9)8-16/h2-8,17H,1H3
• InChI Key： GCIQPYDFWHRVJN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1C=CC(=C(C=O)C=1)O)OC

Computed Properties

• Exact Mass: 246.069
• Monoisotopic Mass: 246.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 3.3

Experimental Properties

• PSA: 46.53000
• LogP: 3.01940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(5-fluoro-2-methoxyphenyl)-2-hydroxybenzaldehyde

Research Brief on 5-(5-fluoro-2-methoxyphenyl)-2-hydroxybenzaldehyde (CAS: 1111120-73-0) in Chemical Biology and Pharmaceutical Applications

5-(5-fluoro-2-methoxyphenyl)-2-hydroxybenzaldehyde (CAS: 1111120-73-0) is a fluorinated aromatic aldehyde derivative that has recently gained attention in chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and its unique structural features. This compound, characterized by a hydroxybenzaldehyde core substituted with a fluoro-methoxyphenyl group, exhibits properties that make it valuable for the synthesis of bioactive molecules and the exploration of structure-activity relationships (SAR).

Recent studies have highlighted the role of 5-(5-fluoro-2-methoxyphenyl)-2-hydroxybenzaldehyde in the development of novel kinase inhibitors and anti-inflammatory agents. Its structural motif is particularly relevant in the design of small-molecule modulators targeting protein-protein interactions (PPIs) and enzymatic pathways. The presence of the fluorine atom enhances metabolic stability and binding affinity, while the methoxy and hydroxy groups contribute to solubility and hydrogen-bonding interactions with biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 5-(5-fluoro-2-methoxyphenyl)-2-hydroxybenzaldehyde as a key intermediate in the synthesis of selective JAK3 inhibitors. The compound's aldehyde functionality allowed for efficient derivatization via reductive amination, yielding a library of analogs with improved potency and selectivity profiles. Molecular docking studies revealed that the fluoro-methoxyphenyl moiety occupies a hydrophobic pocket in the JAK3 active site, contributing to enhanced binding energy.

Another significant application was reported in a 2024 Nature Communications paper, where this compound served as a precursor for the development of fluorescent probes targeting β-amyloid aggregates in Alzheimer's disease research. The aldehyde group was conjugated with hydrazine derivatives to form Schiff base sensors capable of detecting amyloid fibrils with high specificity. The fluorine atom's electron-withdrawing properties were found to modulate the probe's fluorescence quantum yield, demonstrating the compound's utility in chemical biology tool development.

From a synthetic chemistry perspective, recent advances in the preparation of 5-(5-fluoro-2-methoxyphenyl)-2-hydroxybenzaldehyde have focused on greener methodologies. A 2023 Organic Process Research & Development publication described a palladium-catalyzed cross-coupling approach that improved the yield to 78% while reducing heavy metal contamination. This development is particularly important for scaling up production while meeting pharmaceutical industry standards for impurity control.

Pharmacokinetic studies of derivatives containing this scaffold have shown promising results. The fluorinated aromatic system demonstrates improved membrane permeability compared to non-fluorinated analogs, as evidenced by Caco-2 cell monolayer assays. Additionally, the compound's metabolic stability in human liver microsomes suggests its potential as a privileged structure in medicinal chemistry campaigns targeting central nervous system disorders.

Ongoing research is exploring the application of 5-(5-fluoro-2-methoxyphenyl)-2-hydroxybenzaldehyde in PROTAC (Proteolysis Targeting Chimera) design, where its bifunctional nature could facilitate the development of novel degrader molecules. Early-stage investigations indicate that the aldehyde group can be utilized for conjugation with E3 ligase ligands, while the aromatic system provides appropriate spacing and orientation for target protein engagement.

In conclusion, 5-(5-fluoro-2-methoxyphenyl)-2-hydroxybenzaldehyde (CAS: 1111120-73-0) represents a valuable chemical building block with diverse applications in drug discovery and chemical biology. Its unique combination of fluorine substitution and functional group arrangement offers multiple points for structural modification, making it a versatile tool for medicinal chemists. Future research directions likely include expanded structure-activity relationship studies and further optimization of synthetic routes to enable broader utilization of this scaffold in pharmaceutical development.